Cas no 2172168-69-1 (1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile
• CAS No: 2172168-69-1
• MF: C₉H₅F₈N₃
• MW: 307.143329381943
• CID: 6194260
• PubChem ID: 165509107
• Update Time: 2025-06-12

1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile
• 2172168-69-1
• EN300-1277706

• Inchi： 1S/C9H5F8N3/c1-2-20-4(3-18)5(8(12,13)14)6(19-20)7(10,11)9(15,16)17/h2H2,1H3
• InChI Key： ADYYJZSBNHEWNZ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C(C(F)(F)F)=C(C#N)N(CC)N=1)F

Computed Properties

• Exact Mass: 307.03557247g/mol
• Monoisotopic Mass: 307.03557247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile

Introduction to 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile (CAS No. 2172168-69-1)

1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile, also known by its CAS number 2172168-69-1, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential applications in drug development.

The structure of 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile is characterized by the presence of multiple fluorine atoms, which contribute to its unique chemical and biological properties. The fluorine atoms enhance the compound's lipophilicity, metabolic stability, and binding affinity to target proteins, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in several areas of research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile exhibits potent anti-inflammatory properties. The compound was found to effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile has shown promising results in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets and inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, making it a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile have also been extensively studied. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. The high lipophilicity conferred by the fluorine atoms enhances its ability to cross biological membranes, ensuring effective delivery to target tissues.

To further explore the therapeutic potential of 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile, several clinical trials are currently underway. These trials aim to evaluate the safety, tolerability, and efficacy of the compound in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

In conclusion, 1-ethyl-3-(pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile (CAS No. 2172168-69-1) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.